Cas no 162870-69-1 (Cyclopentanecarboxylicacid, 2-formyl-, methyl ester, (1S-cis)- (9CI))

162870-69-1 structure
Product name:Cyclopentanecarboxylicacid, 2-formyl-, methyl ester, (1S-cis)- (9CI)
CAS No:162870-69-1
MF:C8H12O3
MW:156.179082870483
CID:110067
Cyclopentanecarboxylicacid, 2-formyl-, methyl ester, (1S-cis)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanecarboxylicacid, 2-formyl-, methyl ester, (1S-cis)- (9CI)
- Cyclopentanecarboxylic acid, 2-formyl-, methyl ester, (1S-cis)- (9CI)
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- Inchi: 1S/C8H12O3/c1-11-8(10)7-4-2-3-6(7)5-9/h5-7H,2-4H2,1H3/t6-,7-/m0/s1
- InChI Key: OWNNQFMHLFDOKY-BQBZGAKWSA-N
- SMILES: [C@H]1(C(OC)=O)CCC[C@H]1C=O
Computed Properties
- Exact Mass: 156.07866
- Monoisotopic Mass: 156.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4A^2
Experimental Properties
- Density: 1.175±0.06 g/cm3(Predicted)
- Boiling Point: 214.9±33.0 °C(Predicted)
- PSA: 43.37
Cyclopentanecarboxylicacid, 2-formyl-, methyl ester, (1S-cis)- (9CI) Related Literature
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Maarit H. Lahtinen,Mamata Bhattarai,Satu J. Kirjoranta,Venla K. Juntti,Leena J. Peltonen,Petri O. Kilpeläinen Green Chem., 2019,21, 4691-4705
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A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
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Junjun Su,Xin Wen,Weiping Chen,Yang Miao,Fenghong Li,Yue Wang New J. Chem., 2018,42, 5005-5013
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Michael R. Norris,Brandi M. Cossairt J. Mater. Chem. A, 2015,3, 14585-14591
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Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
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